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Cubenol Chemical & Physical Properties

Understanding the basic properties of your target compound is the first step in optimizing an extraction

protocol. The following table summarizes key data for Cubenol.

Property Value Source / Notes

CAS
Registry
Number

21284-22-0 [1] [2]

Molecular
Formula

C15H26O [2]

Molecular
Weight

222.37 g/mol [2]

IUPAC Name (1S-(1α,4β,4aβ,8aα))-1-Isopropyl-
4,7-dimethyl-1,3,4,5,6,8a-

hexahydro-4a(2H)-naphthalenol

[2]

Calculated
logP

3.776 (logPoct/wat) Property labeled "Crippen Calculated Property"

[1]. High value suggests good solubility in non-
polar solvents.
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Property Value Source / Notes

Drug-
likeness

Compliant Molecular weight <500, calculated logP <5,
hydrogen bond acceptors <10, donors <5;

complies with Lipinski's Rule of Five for good
oral bioavailability [3].

Extraction Methodologies & Temperature Guide

Cubenol is often obtained as a component of essential oils. The table below outlines common extraction

techniques with their typical temperature ranges. The optimal choice depends on your requirements for yield,

compound integrity, and equipment availability.

Extraction Method Typical Temperature Range Principle & Application for Volatiles

Hydrodistillation ~100 °C (boiling point of
water)

Traditional method where plant material is
boiled in water; vapor mixture is condensed.

Suitable for thermostable compounds [4].

Steam Distillation ~100 °C Similar to hydrodistillation, but plant material

is exposed to steam rather than immersed in
water, which can be gentler [4].

Solvent Extraction 20 °C (Maceration) to solvent
reflux temperature (e.g., ~78

°C for Ethanol)

Maceration occurs at room temp; heat reflux
uses solvent boiling point for higher efficiency

[4] [5].

Supercritical Fluid
Extraction (SFE)

40-70 °C (for CO₂) Uses supercritical CO₂ as solvent.

Temperature and pressure are tuned for
selectivity. Preserves thermolabile

compounds [4].

Microwave-Assisted
Extraction (MAE)

50-150 °C Rapid, internal heating from microwave

energy. Temperature is highly controllable to
avoid degradation [4].
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Extraction Method Typical Temperature Range Principle & Application for Volatiles

Ultrasound-Assisted
Extraction (UAE)

20-60 °C Uses ultrasonic cavitation to disrupt cells.
Often performed at low temperatures to

prevent volatile loss [4].

Case Study & Workflow for Optimization

While a direct protocol for Cubenol is not available, a published study successfully identified it within a

complex essential oil, providing a practical reference.

Case Study Context: In research on Melaleuca alternifolia (Tea Tree) essential oil, Cubenol was
identified at a concentration of 0.55% of the total oil using Gas Chromatography-Mass
Spectrometry (GC-MS) [6]. This confirms that standard volatile oil extraction and analysis techniques
are applicable to Cubenol.

Based on general principles and this case study, you can develop an optimized protocol through the

following workflow:
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Start: Define Objective

1. Select Raw Material
(Plant known to produce Cubenol)

2. Choose Preliminary Method
(e.g., Solvent Extraction, Hydrodistillation)

3. Set Up Single-Factor Experiments
(Vary: Temperature, Time, Solvent, Ratio)

4. Analyze Results
(Use GC-MS to quantify Cubenol yield)

5. Statistical Optimization
(Use Response Surface Methodology (RSM))

6. Validate Model
(Run experiments at predicted optimal conditions)

Optimal Protocol Defined

Click to download full resolution via product page

Frequently Asked Questions
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Q: What is the single most important factor to test when optimizing for temperature? A: Temperature's

effect on yield versus degradation. You must find the balance where extraction efficiency is highest before

thermal degradation begins. For Cubenol, starting with a range of 50-100°C for methods like solvent

extraction is a practical baseline, monitoring for any breakdown products in your GC-MS analysis [4].

Q: I have extracted a complex essential oil. How can I be sure I have successfully isolated Cubenol? A:

You must confirm its identity analytically. The definitive method is GC-MS. Compare the retention time and

mass spectrum of your sample's peak against an authentic Cubenol standard (CAS 21284-22-0). The NIST

database provides a reference spectrum for this purpose [2].

Q: My Cubenol yield is low and inconsistent. What could be the problem? A: Low yield can stem from

multiple factors beyond temperature.

Source Material: The chemotype, harvest time, and post-harvest handling of the plant significantly

impact Cubenol content [6].
Extraction Technique: If using a basic method like maceration, switching to an assisted technique

like Ultrasound (UAE) or Microwave (MAE) can dramatically improve efficiency and consistency by
better disrupting plant cells [4].

Q: Are there any specific safety concerns when working with Cubenol? A: While specific toxicity data

for Cubenol is limited, general laboratory safety for organic compounds applies. It is an alcohol and should

be handled with care. Consult its Safety Data Sheet (SDS) for definitive handling, storage, and personal

protective equipment (PPE) requirements.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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